Cas no 16066-84-5 (tert-butyl N-methylcarbamate)

tert-butyl N-methylcarbamate Properties

Names and Identifiers

• TERT-BUTYL-N-METHYLCARBAMATE
• Tert-butyl methylcarbamate
• Carbamic acid, methyl, tert-butyl ester
• tert.-Butyl N-methyl carbamate
• tert-Butyl N-methylcarbamate
• (tert-Butoxycarbonyl)methylamine
• Methylcarbamic acid tert-butyl ester
• N-(tert-Butoxycarbonyl)methylamine
• Methyl-carbamic acid tert-butyl ester
• methylcarbamic-acid tert-butyl ester
• N-(tert-Butoxycarbonyl)methylamine; N-Methylcarbamic Acid tert-Butyl Ester;
• AKOS000798334
• N-Boc-methanamine
• methylcarbamic acid t-butyl ester
• tert-butyl N-methylcarbamate
• tert-Butylmethylcarbamate
• Carbamic acid, N-methyl, t-butyl ester
• methyl carbamic acid tert-butylester
• tert-Butyl-N-methylcarbamate, AldrichCPR
• CS-W007463
• MFCD08899404
• 16066-84-5
• CARBAMIC ACID,N-METHYL,TERT.BUTYL ESTER
• GS-3866
• SB34017
• J-524845
• methylcarbamic acid tert-butyl ester
• EN300-45521
• SCHEMBL303868
• tert-Butyl-N-methylcarbamate
• tert-butyl methyl-carbamate
• DTXCID00286948
• n-methylcarbamic acid tert-butyl ester
• t-butyl N-methylcarbamate
• 1,1-Dimethylethyl methylcarbamate
• SY031549
• Z558479240
• (tert-Butoxycarbonyl)methylamine; Methylcarbamic Acid tert-butyl Ester;
• DB-370995
• tert-Butyl methylcarbamate
• Carbamic acid, N-methyl-, 1,1-dimethylethyl ester
• tert-Butyl N-methylcarbamate; Methyl Carbamic Acid tert-Butyl Ester; Methyl Carbamic Acid 1,1-Dimethylethyl Ester; N-Methylcarbamic Acid 1,1-Dimethylethyl Ester;
• methyl-carbamic acid t-butyl ester
• J-009743
• DTXSID50335859
• carbamic acid, methyl-, 1,1-dimethylethyl ester
• +Expand

• MDL： MFCD08899404
• InChIKey： JHLVEBNWCCKSGY-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H13NO2/c1-6(2,3)9-5(8)7-4/h1-4H3,(H,7,8)
• SMILES： O=C(OC(C)(C)C)NC

Computed Properties

• Exact Mass: 131.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 131.094628657g/mol
• Heavy Atom Count: 9
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33
• Boiling Point: 176.6±8.0 ºC (760 Torr),
• Flash Point: 60.6±18.4 ºC,
• Solubility: Slightly soluble (16 g/l) (25 º C),
• Density: 0.937±0.06 g/cm3 (20 ºC 760 Torr),